Cas no 3199-33-5 (2H-Isoindole-2-propanamine,1,3-dihydro-N,N-dimethyl-, hydrochloride (1:2))
3199-33-5 structure
Product Name:2H-Isoindole-2-propanamine,1,3-dihydro-N,N-dimethyl-, hydrochloride (1:2)
CAS No:3199-33-5
MF:C13H21ClN2
MW:240.772242307663
CID:322337
PubChem ID:54609174
Update Time:2025-04-19
2H-Isoindole-2-propanamine,1,3-dihydro-N,N-dimethyl-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Isoindole-2-propanamine,1,3-dihydro-N,N-dimethyl-, hydrochloride (1:2)
- 3-(1,3-dihydroisoindol-2-yl)-N,N-dimethylpropan-1-amine,hydrochloride
- 2-(3-Dimethylamino-propyl)-isoindolin, Dihydrochlorid
- 2-(3-dimethylamino-propyl)-isoindoline, dihydrochloride
- NSC45122
- 3-(1,3-Dihydro-2H-isoindol-2-yl)-N,N-dimethylpropan-1-amine--hydrogen chloride (1/1)
- NSC-45122
- DTXSID20714834
- 3199-33-5
-
- Inchi: 1S/C13H20N2.ClH/c1-14(2)8-5-9-15-10-12-6-3-4-7-13(12)11-15;/h3-4,6-7H,5,8-11H2,1-2H3;1H
- InChI Key: LKQIIYSUSNAUEJ-UHFFFAOYSA-N
- SMILES: Cl.N1(CCCN(C)C)CC2C=CC=CC=2C1
Computed Properties
- Exact Mass: 240.13900
- Monoisotopic Mass: 240.1393264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 177
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48000
- LogP: 2.69380
2H-Isoindole-2-propanamine,1,3-dihydro-N,N-dimethyl-, hydrochloride (1:2) Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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